Cas no 85716-85-4 (Ethyl 2-Isothiocyanato-4,5-dimethylthiophene-3-carboxylate)
85716-85-4 structure
Product Name:Ethyl 2-Isothiocyanato-4,5-dimethylthiophene-3-carboxylate
CAS No:85716-85-4
MF:C10H11NO2S2
MW:241.329839944839
CID:880784
PubChem ID:3419522
Update Time:2025-04-19
Ethyl 2-Isothiocyanato-4,5-dimethylthiophene-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ETHYL 2-ISOTHIOCYANATO-4,5-DIMETHYLTHIOPHENE-3-CARBOXYLATE
- ONDWCCQQWAIQRH-UHFFFAOYSA-N
- AKOS000122535
- SCHEMBL1620073
- DTXSID70392323
- EN300-01271
- 85716-85-4
- Ethyl 2-Isothiocyanato-4,5-dimethylthiophene-3-carboxylate
-
- MDL： MFCD04969625
- Inchi： 1S/C10H11NO2S2/c1-4-13-10(12)8-6(2)7(3)15-9(8)11-5-14/h4H2,1-3H3
- InChI Key： ONDWCCQQWAIQRH-UHFFFAOYSA-N
- SMILES： S1C(=C(C(=O)OCC)C(C)=C1C)N=C=S
Computed Properties
- Exact Mass: 241.02312094g/mol
- Monoisotopic Mass: 241.02312094g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 99Ų
Ethyl 2-Isothiocyanato-4,5-dimethylthiophene-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A638776-1g |
Ethyl 2-isothiocyanato-4,5-dimethylthiophene-3-carboxylate |
85716-85-4 | 97% | 1g |
$435.0 | 2025-04-16 | |
| TRC | E903928-25mg |
Ethyl 2-Isothiocyanato-4,5-dimethylthiophene-3-carboxylate |
85716-85-4 | 25mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E903928-50mg |
Ethyl 2-Isothiocyanato-4,5-dimethylthiophene-3-carboxylate |
85716-85-4 | 50mg |
$ 95.00 | 2022-06-05 | ||
| TRC | E903928-250mg |
Ethyl 2-Isothiocyanato-4,5-dimethylthiophene-3-carboxylate |
85716-85-4 | 250mg |
$ 320.00 | 2022-06-05 | ||
| Chemenu | CM473303-100mg |
ETHYL 2-ISOTHIOCYANATO-4,5-DIMETHYLTHIOPHENE-3-CARBOXYLATE |
85716-85-4 | 95%+ | 100mg |
$140 | 2023-02-01 | |
| Chemenu | CM473303-250mg |
ETHYL 2-ISOTHIOCYANATO-4,5-DIMETHYLTHIOPHENE-3-CARBOXYLATE |
85716-85-4 | 95%+ | 250mg |
$188 | 2023-02-01 | |
| Chemenu | CM473303-500mg |
ETHYL 2-ISOTHIOCYANATO-4,5-DIMETHYLTHIOPHENE-3-CARBOXYLATE |
85716-85-4 | 95%+ | 500mg |
$334 | 2023-02-01 | |
| Chemenu | CM473303-1g |
ETHYL 2-ISOTHIOCYANATO-4,5-DIMETHYLTHIOPHENE-3-CARBOXYLATE |
85716-85-4 | 95%+ | 1g |
$466 | 2023-02-01 | |
| Enamine | EN300-42573-0.05g |
ethyl 2-isothiocyanato-4,5-dimethylthiophene-3-carboxylate |
85716-85-4 | 95% | 0.05g |
$66.0 | 2023-02-10 | |
| Enamine | EN300-42573-0.1g |
ethyl 2-isothiocyanato-4,5-dimethylthiophene-3-carboxylate |
85716-85-4 | 95% | 0.1g |
$98.0 | 2023-02-10 |
Ethyl 2-Isothiocyanato-4,5-dimethylthiophene-3-carboxylate Related Literature
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
85716-85-4 (Ethyl 2-Isothiocyanato-4,5-dimethylthiophene-3-carboxylate) Related Products
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- 811865-16-4(3,4-Thiophenedicarboxylicacid, 2-amino-5-methyl-, 3,4-dimethyl ester)
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- 588695-55-0(Methyl 4-Ethyl-2-isothiocyanato-5-methylthiophene-3-carboxylate)
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